Cas no 2640863-26-7 (2-[1-(4-Fluorobenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine)

• Product Name: 2-[1-(4-Fluorobenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine
• CAS No: 2640863-26-7
• MF: C₁₉H₁₈FN₃O₂S
• MW: 371.42852640152
• CID: 5316731
• PubChem ID: 155799422
• Update Time: 2025-10-30

2-[1-(4-Fluorobenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-fluorobenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine
• AKOS040727123
• F6764-4010
• 2640863-26-7
• 2-[1-(4-Fluorobenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine

• Inchi： 1S/C19H18FN3O2S/c20-16-4-6-17(7-5-16)26(24,25)23-12-9-14(10-13-23)18-8-3-15-2-1-11-21-19(15)22-18/h1-8,11,14H,9-10,12-13H2
• InChI Key： MTMKOXBLJWAIGB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCC(C2C=CC3=CC=CN=C3N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 371.11037616g/mol
• Monoisotopic Mass: 371.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.5Ų

Additional information on 2-[1-(4-Fluorobenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine

Introduction to 2-[1-(4-Fluorobenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine (CAS No. 2640863-26-7)

2-[1-(4-Fluorobenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2640863-26-7, belongs to the class of naphthyridine derivatives, which are known for their broad spectrum of pharmacological properties. The presence of a 4-fluorobenzenesulfonyl group and a piperidin-4-yl moiety in its molecular structure contributes to its distinctive chemical and biological profile, making it a subject of extensive research in drug discovery and development.

The molecular framework of 2-[1-(4-Fluorobenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine encompasses a fused bicyclic system consisting of two nitrogen-containing heterocycles, specifically naphthyridine. This core structure is further functionalized by the introduction of a sulfonyl group at the 4-position of the piperidine ring and a fluorinated aromatic ring at the 1-position of the naphthyridine moiety. Such modifications enhance the compound's interactability with biological targets, which is a critical factor in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and selectivity of this compound towards various biological targets. The fluorine atom in the 4-fluorobenzenesulfonyl group plays a pivotal role in modulating the electronic properties of the molecule, thereby influencing its pharmacokinetic behavior. Studies have shown that fluorinated aromatic compounds often exhibit improved metabolic stability and enhanced binding interactions with enzymes and receptors.

The sulfonyl group attached to the piperidine ring introduces a polar region into the molecule, which can facilitate hydrogen bonding interactions with biological targets. This feature is particularly valuable in designing drugs that require precise spatial orientation within active sites. Additionally, the presence of two nitrogen atoms in close proximity within the naphthyridine core provides multiple sites for coordination with metal ions or other nitrogen-rich binding partners, further expanding the compound's potential applications.

In the context of drug discovery, 2-[1-(4-Fluorobenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine has been explored for its potential as an intermediate in synthesizing novel therapeutic agents. Its structural motifs are reminiscent of known bioactive molecules that target disorders such as cancer, inflammation, and neurological diseases. The combination of a naphthyridine scaffold with fluorinated and sulfonylated groups creates a versatile platform for further derivatization, allowing chemists to fine-tune properties such as solubility, bioavailability, and target specificity.

One particularly intriguing aspect of this compound is its potential role as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases. The structural features of 2-[1-(4-Fluorobenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine suggest that it may interact with ATP-binding pockets on kinase enzymes, thereby inhibiting their activity. Preliminary computational studies have indeed hinted at favorable binding interactions between this compound and several kinases, warranting further experimental validation.

The synthesis of 2-[1-(4-Fluorobenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine presents both challenges and opportunities for synthetic chemists. The construction of the naphthyridine core requires multi-step reactions that often involve cyclization and functional group interconversions. The introduction of the 4-fluorobenzenesulfonyl group necessitates careful handling to ensure regioselectivity and high yield. Advances in synthetic methodologies have made it possible to access such complex molecules more efficiently than ever before, paving the way for rapid exploration of their pharmacological potential.

Recent publications have highlighted the importance of fluorinated sulfonylated compounds in medicinal chemistry. These derivatives often exhibit enhanced binding affinities and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The case of 2-[1-(4-Fluorobenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine aligns well with this trend, as preliminary data suggests promising interactions with biological targets relevant to human health.

The versatility of this compound also extends to its potential applications in material science. Naphthyridine derivatives are known for their ability to form stable coordination complexes with metal ions, making them useful in catalysis and sensing applications. The presence of both nitrogen-rich heterocycles and functional groups like sulfonyls enhances its coordination capabilities, opening up possibilities for innovative materials design.

In conclusion,2-[1-(4-Fluorobenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine (CAS No. 2640863-26-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with its predicted biological activities make it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in advancing therapeutic strategies across multiple disciplines.